Cas no 1140490-47-6 ((R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-((s)-1-cyclohexylethyl)pyrrolidine-1-carboxamide)

• Product Name: (R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-((s)-1-cyclohexylethyl)pyrrolidine-1-carboxamide
• CAS No: 1140490-47-6
• MF: C₂₃H₃₂ClN₅O
• MW: 429.986083984375
• CID: 2190939
• PubChem ID: 53486844
• Update Time: 2025-04-21

(R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-((s)-1-cyclohexylethyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-((s)-1-cyclohexylethyl)pyrrolidine-1-carboxamide
• (2R)-2-[4-[(4-chlorophenyl)methyl]-5-methyl-1,2,4-triazol-3-yl]-N-[(1S)-1-cyclohexylethyl]pyrrolidine-1-carboxamide
• DB-322068
• 1140490-47-6
• (2R)-2-{4-[(4-Chlorophenyl)methyl]-5-methyl-4H-1,2,4-triazol-3-yl}-N-[(1S)-1-cyclohexylethyl]pyrrolidine-1-carboxamide
• SCHEMBL13375119
• DTXSID80705167

• Inchi： 1S/C23H32ClN5O/c1-16(19-7-4-3-5-8-19)25-23(30)28-14-6-9-21(28)22-27-26-17(2)29(22)15-18-10-12-20(24)13-11-18/h10-13,16,19,21H,3-9,14-15H2,1-2H3,(H,25,30)/t16-,21+/m0/s1
• InChI Key： WAIQWZOXGVCPLU-HRAATJIYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=NN=C1[C@H]1CCCN1C(N[C@@H](C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 429.23
• Monoisotopic Mass: 429.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63A^2
• XLogP3: 4.5